Cas no 58207-48-0 (Sodium (2R,3R,4R,5S,6R)-2,3,4,5,6,7-hexahydroxyheptanoate)

• Product Name: Sodium (2R,3R,4R,5S,6R)-2,3,4,5,6,7-hexahydroxyheptanoate
• CAS No: 58207-48-0
• MF: C₇H₁₃NaO₈
• MW: 248.16309428215
• CID: 948181
• Update Time: 2023-08-02

Sodium (2R,3R,4R,5S,6R)-2,3,4,5,6,7-hexahydroxyheptanoate Chemical and Physical Properties

Names and Identifiers

• Sodium glucoheptonate
• Sodium (2R,3R,4R,5S,6R)-2,3,4,5,6,7-hexahydroxyheptanoate
• SODIUM-alpha-GLUCOHEPTONATE
• a-D-Glucoheptonic acid sodium salt dihydrate
• (2R,3R,4R,5S,6R)-2,3,4,5,6,7-Hexahydroxyheptanoic acid sodium salt

• Inchi： 1S/C7H14O8.Na/c8-1-2(9)3(10)4(11)5(12)6(13)7(14)15;/h2-6,8-13H,1H2,(H,14,15);/q;+1/p-1/t2-,3+,4-,5-,6-;/m1./s1
• InChI Key： FMYOMWCQJXWGEN-AXUKCSBQSA-M
• SMILES： [Na+].O[C@@H]([C@H]([C@H](C(=O)[O-])O)O)[C@H]([C@@H](CO)O)O

Computed Properties

• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 213
• Topological Polar Surface Area: 162

Sodium (2R,3R,4R,5S,6R)-2,3,4,5,6,7-hexahydroxyheptanoate Security Information

• WGK Germany：3
• Storage Condition：−20°C